[2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid

• Molecular Formula: C23H23ClN2O6S
• Molecular Weight: 491 g/mol
• IUPAC Name: 2-[2-chloro-4-[(Z)-[2-(4-ethoxyphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C23H23ClN2O6S/c1-4-26-22(29)19(33-23(26)25-15-6-8-16(9-7-15)31-5-2)12-14-10-17(24)21(18(11-14)30-3)32-13-20(27)28/h6-12H,4-5,13H2,1-3H3,(H,27,28)/b19-12-,25-23?
• InChI Key: RAICZHOQLONACY-NRNHFWIGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OCC

Description

[2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid is a chemical compound used in scientific research. It is a thiazolidine derivative that has been synthesized for its potential biological activity.

Mechanism of Action

The mechanism of action of [2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi by disrupting their cell walls. It may also work by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
[2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. In addition, it has been studied for its potential use in photodynamic therapy.

Advantages and Limitations for Lab Experiments

The advantages of using [2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid in lab experiments include its potential antibacterial, antifungal, and antitumor properties. It may also be useful as a photosensitizer in photodynamic therapy. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on [2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. It may also be studied for its potential use in combination with other drugs in the treatment of bacterial infections, fungal infections, and cancer. Additionally, it may be studied for its potential use in other areas such as agriculture and environmental science.

Synthesis Methods

The synthesis of [2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid involves the reaction of 2-chloro-4-methoxyphenoxyacetic acid with thiazolidine-2,4-dione and 4-ethoxybenzaldehyde in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

[2-Chloro-4-({2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-6-methoxyphenoxy]acetic acid has been studied for its potential biological activity. It has been shown to have antibacterial, antifungal, and antitumor properties. It has also been studied for its potential use as a photosensitizer in photodynamic therapy.